Addition reactions of ROPHy/SOPHy oxime ethers: asymmetric synthesis of nitrogen containing compounds
Chemical Communications Pub Date: 2004-05-28 DOI: 10.1039/B400079J
Abstract
Oxime ethers prepared from (R)- or (S)-O-(1-phenylbutyl)hydroxylamine (ROPHy or SOPHy) are versatile intermediates for the asymmetric synthesis of a range of nitrogen containing compounds including simple amines, 1,2-aminoalcohols, α- and β-amino acids, heterocyclic building blocks of natural products, piperidine alkaloids, lactams, 5- to 8-membered ring nitrogen heterocycles, imino-sugars, and chiral ferrocene based receptors.
Recommended Literature
- [1] Thicket-like PbTe microstructures built up of plentiful nanoflakes: a facile preparation, characterization and influencing factors
- [2] 3d–4f heterometallic complexes by the reduction of transition metal carbonyls with bulky LnII amidinates†
- [3] In situ inclusion of thiocyanate for highly luminescent and stable CH3NH3PbBr3 perovskite nanocrystals†
- [4] Inside front cover
- [5] Aquatic plant inspired hierarchical artificial leaves for highly efficient photocatalysis†
- [6] Synthesis and in vitro evaluation of fluorine-18 benzimidazole sulfones as CB2 PET-radioligands†
- [7] Ag modified g-C3N4 composite entrapped PES UF membrane with visible-light-driven photocatalytic antifouling performance
- [8] Courses
- [9] Studies in heterogeneous catalysis. Part 3.—The hydrogenation of mixtures of hydrocarbons
- [10] Rapid nanoparticle-catalyzed hydrogenations in triphasic millireactors with facile catalyst recovery†
Journal Name：Chemical Communications
Research Products
-
Nitrogen oxide (15NO)(8CI,9CI)
CAS no.: 15917-77-8
